Cas no 2877629-49-5 (2-methyl-3-({1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine)

• Product Name: 2-methyl-3-({1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine
• CAS No: 2877629-49-5
• MF: C₁₅H₂₁N₅O₂
• MW: 303.359542608261
• CID: 5327924
• PubChem ID: 165434847
• Update Time: 2025-07-01

2-methyl-3-({1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-({1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine
• 2877629-49-5
• F6702-2730
• AKOS040859779
• 2-Methyl-3-[[1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-4-piperidinyl]methoxy]pyrazine

• Inchi： 1S/C15H21N5O2/c1-11-15(17-6-5-16-11)21-10-13-3-7-20(8-4-13)9-14-18-12(2)22-19-14/h5-6,13H,3-4,7-10H2,1-2H3
• InChI Key： SHKXPSFXMRKDLZ-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CN=C1OCC1CCN(CC2N=C(C)ON=2)CC1

Computed Properties

• Exact Mass: 303.16952493g/mol
• Monoisotopic Mass: 303.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• Density: 1.196±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 438.5±55.0 °C(Predicted)
• pka: 5.22±0.10(Predicted)

Additional information on 2-methyl-3-({1-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]piperidin-4-yl}methoxy)pyrazine

The Chemical Compound 2-Methyl-3-( {1-[ (5-Methyl-1,2,4-Oxadiazol-3-Yl )Methyl ]Piperidin-4-Yl }Methoxy )Pyrazine (CAS No. 2877629-49-5)

The compound 2-methyl-3-( {1-[ (5-methyl-1,2,4-oxadiazol-3-yl )methyl ]piperidin-4-y l }methoxy )pyrazine, identified by the CAS registry number CAS No. 2877629-49-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structural features, which include a pyrazine ring system, a piperidine moiety, and an oxadiazole group. These structural elements contribute to its versatile reactivity and functional properties.

The synthesis of this compound involves a series of carefully designed organic reactions. The pyrazine ring serves as the central framework, with substituents at positions 2 and 3. The methyl group at position 2 introduces steric effects and electronic modifications, while the methoxy group at position 3 is attached to a piperidine ring. The piperidine moiety itself is further substituted with a methylene group connected to an oxadiazole ring. This intricate structure allows for a wide range of interactions, making the compound suitable for various applications in drug design and material science.

Recent studies have highlighted the potential of this compound in the field of medicinal chemistry. The presence of the oxadiazole group is particularly interesting due to its ability to act as a hydrogen bond acceptor and its role in stabilizing certain bioactive conformations. Researchers have explored the anti-tumor properties of this compound by evaluating its ability to inhibit specific enzymes involved in cancer cell proliferation. Preliminary results suggest that this compound exhibits promising activity against several cancer cell lines, making it a candidate for further preclinical studies.

In addition to its therapeutic potential, this compound has also been investigated for its role in catalysis and materials science. The piperidine ring contributes to the molecule's flexibility and ability to form supramolecular assemblies. Recent advancements in self-assembling materials have utilized such compounds to create nanostructured surfaces with applications in sensors and drug delivery systems.

The chemical synthesis of CAS No. 2877629-49-5 involves multi-step processes that require precise control over reaction conditions. Key steps include the formation of the pyrazine ring through cyclization reactions and the subsequent attachment of substituents via nucleophilic aromatic substitution or other coupling reactions. The integration of the oxadiazole group into the molecule requires careful optimization to ensure high yields and purity.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed the molecular structure and provided insights into the stereochemistry of the molecule. Additionally, computational chemistry methods have been employed to study the electronic properties and reactivity profiles of this compound.

In conclusion, CAS No. 2877629-49-5 represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structural features and functional groups make it a valuable tool for researchers in drug discovery, catalysis, and materials science. As ongoing studies continue to uncover its full potential, this compound is poised to play a critical role in advancing modern chemical research.